prop-1-ene-2-sulfonamide
Description
Prop-1-ene-2-sulfonamide is a chemical compound with the CAS Number: 16325-50-1 . It has a molecular weight of 121.16 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 1-propene-2-sulfonamide . The InChI code for this compound is 1S/C3H7NO2S/c1-3(2)7(4,5)6/h1H2,2H3,(H2,4,5,6) .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 121.16 .Mechanism of Action
Target of Action
Prop-1-ene-2-sulfonamide, like other sulfonamides, primarily targets the enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the synthesis of folic acid, which is essential for bacterial growth and survival .
Mode of Action
This compound acts as a competitive inhibitor of dihydropteroate synthetase . It mimics the natural substrate of the enzyme, para-aminobenzoic acid (PABA), and binds to the active site of the enzyme. This prevents PABA from binding, thereby inhibiting the synthesis of folic acid .
Biochemical Pathways
The inhibition of dihydropteroate synthetase disrupts the folic acid metabolism cycle . Folic acid is necessary for the synthesis of nucleotides, which are the building blocks of DNA. Therefore, the inhibition of folic acid synthesis ultimately leads to the inhibition of DNA synthesis, preventing bacterial growth and proliferation .
Pharmacokinetics
Sulfonamides in general are known to be well absorbed orally, widely distributed in the body, metabolized in the liver, and excreted in the urine .
Result of Action
The result of this compound’s action is the inhibition of bacterial growth and proliferation. By disrupting folic acid synthesis, it prevents the bacteria from producing the nucleotides needed for DNA synthesis. This leads to the cessation of bacterial growth and can result in bacterial death .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the ionization state of the compound, which can influence its absorption and distribution. Additionally, the presence of other substances, such as food or other drugs, can affect its absorption and metabolism .
Properties
| { "Design of the Synthesis Pathway": "The synthesis of prop-1-ene-2-sulfonamide can be achieved through the reaction of propene with sulfonamide in the presence of a suitable catalyst.", "Starting Materials": [ "Propene", "Sulfonamide", "Catalyst" ], "Reaction": [ "Add propene and sulfonamide to a reaction vessel", "Add catalyst to the reaction mixture", "Heat the reaction mixture to a suitable temperature and maintain it for a specific time", "Cool the reaction mixture and isolate the product by filtration or extraction", "Purify the product by recrystallization or chromatography" ] } | |
| 16325-50-1 | |
Molecular Formula |
C3H7NO2S |
Molecular Weight |
121.2 |
Purity |
95 |
Origin of Product |
United States |
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